N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine

• IUPAC Name: N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine
• InChI: InChI=1S/C17H21N3/c1-2-4-16-14(3-1)5-8-17(19-16)18-11-13-9-10-20(12-13)15-6-7-15/h1-5,8,13,15H,6-7,9-12H2,(H,18,19)
• InChI Key: KLHDCAZFPXMDNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(C2)CNC3=NC4=CC=CC=C4C=C3
• Molecular Formula: C17H21N3
• Molecular Weight: 267.37 g/mol

Description

N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine, also known as CPQQ, is a chemical compound that has been gaining attention in the scientific community for its potential applications in research. CPQQ is a quinoline derivative that has been shown to have promising effects in various biochemical and physiological processes. In

Mechanism of Action

N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine acts as a positive allosteric modulator of the M1 muscarinic receptor. This means that it enhances the activity of the receptor in response to its natural ligand, acetylcholine. N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine binds to a specific site on the receptor, known as the allosteric site, which is distinct from the site where acetylcholine binds. This binding causes a conformational change in the receptor, leading to an increase in its activity.
Biochemical and Physiological Effects:
N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine enhances the binding affinity of the M1 muscarinic receptor for its natural ligand, acetylcholine. This results in an increase in intracellular calcium levels and activation of downstream signaling pathways. In vivo studies have shown that N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine improves cognitive function and memory in animal models, which is consistent with the role of the M1 muscarinic receptor in these processes.

Advantages and Limitations for Lab Experiments

N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has several advantages for use in lab experiments. It is a selective modulator of the M1 muscarinic receptor, which allows for specific targeting of this receptor subtype. N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to its use. N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has not been extensively studied in humans, so its safety and efficacy in clinical settings are unknown. Additionally, N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has a relatively short half-life, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine. One area of interest is the development of more selective and potent modulators of the M1 muscarinic receptor. This could lead to the development of new therapies for cognitive disorders such as Alzheimer's disease. Another area of interest is the study of the role of the M1 muscarinic receptor in other physiological processes, such as inflammation and pain. Additionally, further research is needed to determine the safety and efficacy of N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine in clinical settings.

Synthesis Methods

N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-chloroquinoline with 3-cyclopropylpyrrolidine in the presence of a base to yield the desired product. The final product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has been shown to have potential applications in various scientific research fields. One of its main applications is in the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in various physiological processes. N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine has been shown to selectively bind to a specific subtype of GPCR, known as the M1 muscarinic receptor. This makes N-[(1-cyclopropylpyrrolidin-3-yl)methyl]quinolin-2-amine a valuable tool for studying the function and regulation of this receptor subtype.